Cas no 87823-49-2 (3-Methylmorpholine-2,5-dione)

• Product Name: 3-Methylmorpholine-2,5-dione
• CAS No: 87823-49-2
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 708975
• PubChem ID: 11815872
• Update Time: 2025-10-12

3-Methylmorpholine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Morpholinedione,3-methyl-
• 2,5-Morpholinedione,3-methyl-(9CI)
• 3-methylmorpholine-2,5-dione
• 3-methyl-morpholine-2,5-dione
• 3-methyl-2,5- morpholinedione
• KNMQEWSKCAMAIM-UHFFFAOYSA-N
• NE47211
• Z1436185325
• 3-Methylmorpholine-2,5-dione

• Inchi： 1S/C5H7NO3/c1-3-5(8)9-2-4(7)6-3/h3H,2H2,1H3,(H,6,7)
• InChI Key： KNMQEWSKCAMAIM-UHFFFAOYSA-N
• SMILES： O1CC(NC(C)C1=O)=O

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methylmorpholine-2,5-dione

Research Brief on 3-Methylmorpholine-2,5-dione (CAS: 87823-49-2) in Biomedical Applications

3-Methylmorpholine-2,5-dione (CAS: 87823-49-2) is a cyclic ester derivative that has garnered significant attention in the field of biomedical research, particularly in drug delivery systems and biodegradable materials. Recent studies have highlighted its potential as a monomer for synthesizing biocompatible and biodegradable polymers, which are crucial for applications such as controlled drug release, tissue engineering, and surgical sutures. This research brief consolidates the latest findings on this compound, focusing on its synthesis, properties, and biomedical applications.

One of the key advancements in the study of 3-Methylmorpholine-2,5-dione is its role in the development of poly(ester-amide)s (PEAs). These polymers exhibit a unique combination of mechanical strength and biodegradability, making them ideal for medical implants. A 2023 study published in the Journal of Biomaterials Science demonstrated that copolymers derived from 3-Methylmorpholine-2,5-dione and ε-caprolactone showed enhanced hydrolytic stability and tunable degradation rates, which are critical for long-term implant applications. The study also noted that these materials exhibited minimal cytotoxicity, further supporting their suitability for in vivo use.

Another area of research focuses on the drug delivery potential of 3-Methylmorpholine-2,5-dione-based polymers. A recent publication in Advanced Drug Delivery Reviews highlighted the use of these polymers for encapsulating hydrophobic drugs, such as paclitaxel and doxorubicin. The study reported that the polymers' amphiphilic nature allowed for improved drug solubility and sustained release profiles, thereby enhancing therapeutic efficacy while reducing side effects. Furthermore, the polymers' degradation products were found to be non-toxic, addressing one of the major concerns in drug delivery systems.

In addition to its biomedical applications, 3-Methylmorpholine-2,5-dione has also been explored for its potential in green chemistry. A 2024 study in Green Chemistry Letters and Reviews demonstrated that the compound could be synthesized using environmentally benign catalysts, reducing the reliance on hazardous reagents. This aligns with the growing demand for sustainable and eco-friendly chemical processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 3-Methylmorpholine-2,5-dione-based materials. Issues such as batch-to-batch variability and high production costs need to be addressed to facilitate wider adoption. However, ongoing research and technological advancements are expected to overcome these hurdles, paving the way for broader applications in the biomedical field.

In conclusion, 3-Methylmorpholine-2,5-dione (CAS: 87823-49-2) represents a versatile and promising compound in the realm of biomedical research. Its unique properties and compatibility with various therapeutic agents make it a valuable candidate for drug delivery and tissue engineering applications. Future research should focus on optimizing synthesis protocols and exploring novel applications to fully realize its potential.